Cas no 443121-95-7 (2,4-diethyl 3-methyl-5-(naphthalene-1-amido)thiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-(naphthalene-1-amido)thiophene-2,4-dicarboxylate
• CAS No: 443121-95-7
• MF: C₂₂H₂₁NO₅S
• MW: 411.470844984055
• CID: 6086342
• PubChem ID: 1685450
• Update Time: 2025-05-24

2,4-diethyl 3-methyl-5-(naphthalene-1-amido)thiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 3-methyl-5-(naphthalene-1-amido)thiophene-2,4-dicarboxylate
• diethyl 5-(1-naphthamido)-3-methylthiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 3-methyl-5-[(1-naphthalenylcarbonyl)amino]-, 2,4-diethyl ester
• F0359-0011
• Diethyl 3-methyl-5-(naphthalene-1-carbonylamino)thiophene-2,4-dicarboxylate
• 443121-95-7
• AKOS002936501
• Oprea1_478310

• Inchi： 1S/C22H21NO5S/c1-4-27-21(25)17-13(3)18(22(26)28-5-2)29-20(17)23-19(24)16-12-8-10-14-9-6-7-11-15(14)16/h6-12H,4-5H2,1-3H3,(H,23,24)
• InChI Key： ZRPLVTHNWCQCKI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2=C3C(C=CC=C3)=CC=C2)=O)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 411.11404394g/mol
• Monoisotopic Mass: 411.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 504.2±50.0 °C(Predicted)
• pka: 11.93±0.70(Predicted)

Additional information on 2,4-diethyl 3-methyl-5-(naphthalene-1-amido)thiophene-2,4-dicarboxylate

2,4-Diethyl 3-Methyl-5-(Naphthalene-1-Amido)Thiophene-2,4-Dicarboxylate: A Comprehensive Overview

2,4-Diethyl 3-Methyl-5-(Naphthalene-1-Amido)Thiophene-2,4-Dicarboxylate, also known by its CAS number 443121-95-7, is a complex organic compound with a unique structure that combines thiophene rings, amide functionalities, and carboxylate groups. This compound has garnered significant attention in the fields of materials science, pharmaceutical chemistry, and optoelectronics due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of this compound's behavior and utility.

The molecular structure of 2,4-Diethyl 3-Methyl-5-(Naphthalene-1-Amido)Thiophene-2,4-Dicarboxylate is characterized by a thiophene ring system substituted with ethyl groups at positions 2 and 4, a methyl group at position 3, and an amide group derived from naphthalene at position 5. The presence of the thiophene ring imparts unique electronic properties, making this compound suitable for applications in conductive polymers and light-emitting diodes (LEDs). The amide group introduces additional functionality, such as hydrogen bonding capabilities, which can influence the compound's solubility and reactivity.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise synthesis. Researchers have reported that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields. This approach has been particularly beneficial for scaling up production to meet the demands of industrial applications. Furthermore, the compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its suitability for high-temperature applications in electronic devices.

In terms of applications, 2,4-Diethyl 3-Methyl-5-(Naphthalene-1-Amido)Thiophene-2,4-Dicarboxylate has shown promise in the development of advanced materials for energy storage systems. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a candidate for use in battery electrodes and supercapacitors. Additionally, its optical properties have been leveraged in the creation of novel materials for photovoltaic cells, where it serves as an electron transport layer.

The integration of this compound into drug delivery systems is another area of active research. Its biocompatibility and controlled release properties make it an attractive option for targeted drug delivery applications. Recent experiments have demonstrated that the compound can be functionalized with bioactive molecules without compromising its structural integrity or functionality.

In conclusion, CAS No. 443121-95-7, or 2,4-Diethyl 3-Methyl-5-(Naphthalene-1-Amido)Thiophene-2,4-Dicarboxylate, represents a multifaceted compound with a wide range of potential applications across various scientific disciplines. Ongoing research continues to uncover new insights into its properties and utility, solidifying its position as a key material in modern chemistry and materials science.